2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide
• InChI: InChI=1S/C20H14ClN3O/c21-17-9-2-1-8-16(17)20(25)22-15-7-5-6-14(12-15)18-13-24-11-4-3-10-19(24)23-18/h1-13H,(H,22,25)
• InChI Key: CIEORAGFBOJRMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=CN4C=CC=CC4=N3)Cl
• Molecular Formula: C20H14ClN3O
• Molecular Weight: 347.8 g/mol

Description

2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide, also known as CIPB, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a synthetic compound that belongs to the class of benzamides, and its chemical structure is shown below:

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide involves its interaction with the target protein, leading to the inhibition of its activity. This inhibition can lead to a reduction in the growth and proliferation of cancer cells, as well as other beneficial effects in disease states.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide are still being studied, but it has been shown to have a selective effect on the target protein, with minimal effects on other proteins in the body. This selectivity is important for minimizing potential side effects and increasing the specificity of the compound for its intended target.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide in lab experiments include its selectivity and specificity for the target protein, as well as its potential for use in investigating the role of this protein in disease states. However, the limitations of using 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the use of 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide in scientific research, including its potential use in developing new therapies for cancer and other diseases. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential for use in combination with other drugs or therapies. Additionally, the development of new synthetic methods for producing 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide may lead to improvements in its efficacy and selectivity.

Synthesis Methods

The synthesis of 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide involves several steps, including the reaction of 2-chloro-N-(3-imidazo[1,2-a]pyridin-2-yl)benzamide with a suitable reagent to introduce the phenyl group. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

2-chloro-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide has been studied for its potential use in various scientific applications, including as a tool for investigating the role of certain proteins in disease states. It has been shown to selectively inhibit the activity of a specific protein, which has been implicated in the development of cancer and other diseases.